Cas no 35070-94-1 ( )

• Product Name: &nbsp
• CAS No: 35070-94-1
• MF: C₁₁H₁₁N₃OS
• MW: 233.289540529251
• CID: 919811
• PubChem ID: 948646
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 6-amino-5-(4-methoxyphenyl)-1H-pyrimidine-2-thione
• 4-Amino-2-mercapto-5-(4-methoxy-phenyl)-pyrimidin
• 4-amino-5-(4-methoxy-phenyl)-1H-pyrimidine-2-thione
• 4-amino-5-(4-methoxyphenyl)pyrimidine-2-thiol
• AC1LJCZ6
• NSC211605
• STK544742
• STOCK3S-08895
• NSC-211605
• DTXSID90359170
• 35070-94-1
• AKOS005198745
•  

• Inchi： 1S/C11H11N3OS/c1-15-8-4-2-7(3-5-8)9-6-13-11(16)14-10(9)12/h2-6H,1H3,(H3,12,13,14,16)
• InChI Key： JAXAGPGSZWFXPW-UHFFFAOYSA-N
• SMILES： S=C1N=CC(=C(N)N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 233.06243
• Monoisotopic Mass: 233.062283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.7
• XLogP3: 1

Experimental Properties

• Density: 1.34
• Boiling Point: 387.9°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.669
• PSA: 59.64
• LogP: 2.97820